Cas no 53005-05-3 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-isothiocyanato-)

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-isothiocyanato-
• CAS No: 53005-05-3
• MF: C₁₆H₁₀N₂O₆S₄
• MW: 454.520398616791
• CID: 374127
• PubChem ID: 5281951
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIISOTHIOCYANATOSTILBENE-2,2'-DISULFONIC ACID
• 5-isothiocyanato-2-[(E)-2-(4-isothiocyanato-2-sulfophenyl)ethenyl]benzenesulfonic acid
• 4,4'-diisothiocyanato-2,2'-stilbenedisulfoneic acid
• 4,4'-Diisothiocyanato-2,2'-stilbenedisulfonic acid
• 4,4'-diisothiocyanato-stilbene-2,2'-disulfonic acid
• 4,4'-Diisothiocyanostilbene-2,2'-disulfonic acid
• 4,4'-diisothiocyanostilbene-2-2'-disulphonic acid
• dids
• trans-4,4'-diisothiocyanatostilbene-2,2'-disulfonic acid
• EX-A6863
• CHEBI:4286
• DIDS [MI]
• YSCNMFDFYJUPEF-OWOJBTEDSA-N
• 5,5'-diisothiocyanato-2,2'-(ethene-1,2-diyl)dibenzenesulfonic acid
• CHEMBL1162148
• HY-121693
• 5-isothiocyanato-2-[(E)-2-(4-isothiocyanato-2-sulfo-phenyl)vinyl]benzenesulfonic acid
• 4,4'-Diisothiocyano-2,2'-Stilbenedisulfonic Acid
• Q27891744
• 4,4'-diisothiocyano-trans-stilbene-2,2'-disulfonic acid
• SCHEMBL38212
• (E)-6,6'-(ethene-1,2-diyl)bis(3-isothiocyanatobenzenesulfonic acid)
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-ISOTHIOCYANATO-, (E)-
• LMPK13090003
• 2,2'-(E)-ethene-1,2-diylbis(5-isothiocyanatobenzenesulfonic acid)
• BRD-K13872703-304-01-8
• UNII-Q1O6DSW23R
• 2,2'-(1,2-Ethenediyl)bis(5-isothiocyanatobenzenesulfonic acid)
• 3-(1,3-Dihydro-isoindol-2-yl)-benzoicacid
• 152216-76-7
• 5,5'-diisothiocyanato-2,2'-[(1E)-ethene-1,2-diyl]dibenzenesulfonic acid
• (E)-4,4'-diisothiocyanato-2,2'-stilbenedisulfonic acid
• DIDS, Disodium Salt - CAS 53005-05-3
• Q4036893
• 2,2'-ethene-1,2-diylbis(5-isothiocyanatobenzenesulfonic acid)
• CHEBI:36511
• Q1O6DSW23R
• 4,4'-DIISOTHIOCYANATO-2,2'-STILBENEDISULFONIC ACID, (E)-
• A829346
• 53005-05-3
• BDBM50044628
• MFCD00065493
• BENZENESULFONIC ACID, 2,2'-(1E)-1,2-ETHENEDIYLBIS(5-ISOTHIOCYANATO-
• 6,6'-(Ethene-1,2-diyl)bis(3-isothiocyanatobenzenesulfonic acid)
• AKOS015853927
• CS-0083070
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-isothiocyanato-

• Inchi： 1S/C16H10N2O6S4/c19-27(20,21)15-7-13(17-9-25)5-3-11(15)1-2-12-4-6-14(18-10-26)8-16(12)28(22,23)24/h1-8H,(H,19,20,21)(H,22,23,24)/b2-1+
• InChI Key： YSCNMFDFYJUPEF-OWOJBTEDSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)N=C=S)N=C=S)(=O)(=O)O

Computed Properties

• Exact Mass: 453.94200
• Monoisotopic Mass: 453.942169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 214

Experimental Properties

• Color/Form: Not determined
• Density: 1.54
• Melting Point: >400°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.693
• PSA: 214.40000
• LogP: 5.98060
• Solubility: Not determined

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-isothiocyanato- Security Information

• HazardClass：IRRITANT-HARMFUL